Cas no 1068975-51-8 (1-Amino-1h-indole-4-carboxylic acid methyl ester)

• Product Name: 1-Amino-1h-indole-4-carboxylic acid methyl ester
• CAS No: 1068975-51-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2116380
• Update Time: 2023-08-03

1-Amino-1h-indole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-1H-indole-4-carboxylate
• 1-amino-1h-indole-4-carboxylic acid methyl ester
• 1-Amino-1h-indole-4-carboxylic acid methyl ester

• Inchi： 1S/C10H10N2O2/c1-14-10(13)8-3-2-4-9-7(8)5-6-12(9)11/h2-6H,11H2,1H3
• InChI Key： IXVWKTODQBIZAV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1C=CN2N)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2